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Compound of Interest

Compound Name: A 839977

Cat. No.: B15587014

For Researchers, Scientists, and Drug Development Professionals

Introduction

A 839977 is a potent and selective antagonist of the P2X7 receptor, with IC50 values of 20 nM,
42 nM, and 150 nM for human, rat, and mouse receptors, respectively.[1][2][3] It effectively
blocks BzATP-evoked calcium influx and has demonstrated efficacy in animal models of
inflammatory and neuropathic pain.[2][4][5] Proper preparation of stock solutions is critical for
ensuring the accuracy and reproducibility of experimental results. This document provides a
detailed protocol for preparing a stock solution of A 839977 in Dimethyl Sulfoxide (DMSO).

Compound Data

All quantitative data for A 839977 are summarized in the table below for easy reference.
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Property Value Reference(s)
Molecular Weight 413.26 g/mol [1112114115]
Formula C19H14Cl2NeO [1][2][4]
Appearance White to off-white solid [4]
Solubility in DMSO > 80 mg/mL (193.58 mM) [5]
) 3 years at -20°C or 2 years at
Storage (Solid Powder) [4]
4°C
) 2 years at -80°C or 1 year at
Storage (DMSO Solution) 20°C [4]

Experimental Protocol: Preparation of 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of A 839977 in DMSO.
Adjust the quantities as needed for your specific experimental requirements.

3.1. Materials

e A 839977 powder (CAS No. 870061-27-1)

o Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Vortex mixer

» Pipettors and sterile tips

o (Optional) Sonicator water bath

3.2. Calculations
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To prepare a stock solution of a specific molarity, use the following formula:
Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution: Mass (mg) =10 mM x 1 mL x 413.26 g/mol =
4.1326 mg

3.3. Procedure

Equilibration: Before opening, allow the vial of A 839977 powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

e Weighing: Carefully weigh out the calculated amount of A 839977 powder (e.g., 4.13 mg for
a 10 mM solution in 1 mL) and place it into a sterile vial.

e Solvent Addition: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the vial
containing the powder. For optimal solubility, it is recommended to use newly opened DMSO,
as hygroscopic DMSO can negatively impact solubility.[4]

o Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely
dissolved.

 Aid Dissolution (If Necessary): If precipitation or incomplete dissolution is observed,
sonication in a water bath or gentle warming can be used to aid the process.[4][5]

o Storage: Once the compound is fully dissolved, the stock solution is ready. For long-term
storage, it is crucial to aliquot the solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.[4] Store the aliquots at -20°C for up to one year or at -80°C for up to two
years.[4]

Visualized Workflow

The following diagram illustrates the key steps for preparing the A 839977 stock solution.
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Caption: Workflow for A 839977 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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